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Compound of Interest

Compound Name: Nor Propranolol-d7 Hydrochloride

Cat. No.: B587504

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of Nor Propranolol-d7 Hydrochloride
(CAS No. 1246819-85-1), a deuterated analog of the propranolol metabolite, Nor Propranolol.
This document is intended for researchers, scientists, and professionals in drug development,
offering comprehensive data on its properties, its role in pharmacokinetic studies, and detailed
analytical methodologies. The guide includes structured data tables, experimental protocols,
and visualizations of relevant biological pathways and analytical workflows to facilitate its
application in a laboratory setting.

Introduction

Nor Propranolol-d7 Hydrochloride is the deuterated form of Nor Propranolol (also known as
N-desisopropylpropranolol), a metabolite of the widely used beta-blocker, Propranolol.[1] Due
to the incorporation of seven deuterium atoms, this compound serves as an excellent internal
standard for quantitative bioanalytical studies, particularly in liquid chromatography-mass
spectrometry (LC-MS) based assays.[2] The stable isotopic labeling ensures that its chemical
and physical properties are nearly identical to the endogenous metabolite, while its increased
mass allows for clear differentiation in mass spectrometric analysis. This guide will delve into
the technical details of this compound, providing a valuable resource for its application in
research and development.
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Compound Properties

A summary of the key chemical and physical properties of Nor Propranolol-d7 Hydrochloride
is presented in Table 1.

Property Value Reference

CAS Number 1246819-85-1 [31[4][5][6]

Molecular Formula C13H9D7CINO2 [41[6]

Molecular Weight 260.77 g/mol [41[6]
1-Amino-3-(1-

naphthalenyloxy)-2-propanol-
d7 Hydrochloride, 1-Amino-3-
(a-naphthyloxy)propan-2-ol-d7
Hydrochloride, (+/-)-
Synonyms Desisopropylpropranolol-d7
Hydrochloride, (+/-)-
Norpropranolol-d7
Hydrochloride, N-
Deisopropylpropranolol-d7

Hydrochloride
Appearance Light Brown Solid
Storage 2-8°C Refrigerator
Purity 98.75% [6]

Synthesis

While a detailed, step-by-step synthesis protocol for Nor Propranolol-d7 Hydrochloride is not
readily available in the public domain, the general synthetic strategy would involve the
preparation of deuterated precursors. The synthesis of the parent compound, propranolol,
typically involves the reaction of 1-naphthol with epichlorohydrin, followed by a ring-opening
reaction with isopropylamine.
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For the synthesis of Nor Propranolol-d7, a similar pathway would be followed, but with the use
of deuterated isopropylamine or other deuterated intermediates. The "Nor" designation
indicates the absence of the isopropyl group, which is a primary site of metabolism for
propranolol. The deuteration is typically achieved through methods such as hydrogen isotope
exchange, reduction of halogenated substrates, or the use of deuterated reagents in the

synthetic process.[7]

Role in Propranolol Metabolism

Propranolol undergoes extensive metabolism in the liver, with three primary pathways: ring
oxidation, side-chain oxidation, and glucuronidation.[8][9] Nor Propranolol is a product of the
side-chain oxidation pathway.[8][9]

Propranolol Metabolic Pathways

The major metabolic pathways of propranolol are summarized in the following diagram:
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Caption: Major metabolic pathways of Propranolol.

Quantitative Contribution of Metabolic Pathways

Studies have quantified the contribution of each major metabolic pathway to the overall
elimination of propranolol. The data from a study in normal human subjects is summarized in
Table 2.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10726438/
https://pubmed.ncbi.nlm.nih.gov/2859169/
https://www.clinpgx.org/pathway/PA166183426
https://pubmed.ncbi.nlm.nih.gov/2859169/
https://www.clinpgx.org/pathway/PA166183426
https://www.benchchem.com/product/b587504?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Metabolic Pathway Percentage of Dose (%) Reference
Ring Oxidation 42 [8]
Side-Chain Oxidation 41 [8]
Glucuronidation 17 [8]

Experimental Protocols: Use as an Internal Standard

Nor Propranolol-d7 Hydrochloride is primarily used as an internal standard in bioanalytical
methods to quantify propranolol and its metabolites in biological matrices like plasma. Below is
a representative experimental protocol for an LC-MS/MS method, adapted from published

methodologies for propranolol analysis.

Sample Preparation

A protein precipitation method is commonly employed for plasma sample preparation.

Plasma Sample
(e.g., 100 pL)

L »

Protein Precipitation
(e.g., with Acetonitrile)

Centrifugation

. Injection into
| -
Supernatant Collection > eMSMS

Internal Standard

(Nor Propranolol-d7 HCI)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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